Cas no 71317-41-4 (2-(bis(2-hydroxyethyl)amino)ethanol; 1-sulfooxytetracosane)

• Product Name: 2-(bis(2-hydroxyethyl)amino)ethanol; 1-sulfooxytetracosane
• CAS No: 71317-41-4
• MF: C₃₀H₆₅NO₇S
• MW: 583.904609441757
• CID: 565567
• PubChem ID: 172773
• Update Time: 2025-04-19

2-(bis(2-hydroxyethyl)amino)ethanol; 1-sulfooxytetracosane Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-hydroxyethyl)amino]ethanol,tetracosyl hydrogen sulfate
• tris(2-hydroxyethyl)ammonium tetracosyl sulphate
• 1-sulfooxytetracosane
• 1-Tetracosanol, 1-(hydrogen sulfate), compd. with 2,2',2''-nitrilotris(ethanol) (1:1)
• 1-Tetracosanol, hydrogen sulfate, compd. with 2,2',2''-nitrilotris(ethanol) (1:1)
• 2-(bis(2-hydroxyethyl)amino)ethanol
• Monotetracosyl sulfate, 2,2',2''-nitrilotrisethanol salt (1:1)
• tetracosyl hydrogen sulfate - 2,2',2''-nitrilotriethanol (1:1)
• DTXSID90991635
• Tetracosyl hydrogen sulfate--2,2',2''-nitrilotri(ethan-1-ol) (1/1)
• 71317-41-4
• EINECS 275-316-7
• 2-(bis(2-hydroxyethyl)amino)ethanol; 1-sulfooxytetracosane

• Inchi： 1S/C24H50O4S.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-29(25,26)27;8-4-1-7(2-5-9)3-6-10/h2-24H2,1H3,(H,25,26,27);8-10H,1-6H2
• InChI Key： WLYHVKSUPJOWAN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCCCCCCCCCCCCCCCCCCCCCC.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 583.44845
• Monoisotopic Mass: 583.448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 30
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Boiling Point: 703.8°C at 760 mmHg
• Flash Point: 379.5°C
• PSA: 131.56